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Compound of Interest

Compound Name: Disperse orange 62

Cat. No.: B12361856 Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide released today offers researchers,

scientists, and drug development professionals an in-depth look at the environmental fate and

persistence of the azo dye, Disperse Orange 62 (C.I. 11239). This whitepaper consolidates

available data on the dye's physicochemical properties and its behavior in the environment,

highlighting significant data gaps that present opportunities for future research.

Disperse Orange 62, a single azo class dye with the molecular formula C₂₅H₂₁Cl₂N₅O₄ and a

molecular weight of 526.37 g/mol , is characterized by its dark orange appearance.[1] Despite

its industrial use, specific experimental data on its environmental persistence, including its

biodegradability, photodegradation, and hydrolysis, remain largely uncharacterized in publicly

accessible literature.

Physicochemical Properties: The Foundation of
Environmental Behavior
Understanding the fundamental physicochemical properties of a compound is paramount to

predicting its environmental distribution and persistence. For Disperse Orange 62, a complete

experimental dataset is not readily available. The table below summarizes the known

information and identifies critical data gaps.
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Property Value Data Source

Molecular Formula C₂₅H₂₁Cl₂N₅O₄ [1]

Molecular Weight 526.37 g/mol [1]

CAS Registry Number 58051-95-9 [1]

Appearance Orange grain [2]

Water Solubility Data not available

Vapor Pressure Data not available

Octanol-Water Partition

Coefficient (Log Kₒw)
Data not available

The lack of empirical data for water solubility and Log Kₒw is a significant impediment to

accurately modeling the environmental fate of Disperse Orange 62. The octanol-water

partition coefficient is a key parameter used to estimate the bioaccumulation potential of a

chemical.[1] For other disperse dyes, such as Disperse Orange 30, bioconcentration studies

have indicated a low potential for accumulation in fish.[3] However, the presence of two

chlorine atoms in the structure of Disperse Orange 62 could potentially influence its

bioaccumulation potential differently.

Environmental Fate: A Puzzle with Missing Pieces
The environmental journey of Disperse Orange 62 is governed by a series of processes that

determine its persistence and potential for exposure to ecosystems.

Biodegradation: The Microbial Gauntlet
Azo dyes are generally known to be recalcitrant to aerobic biodegradation.[4] The initial and

critical step in their breakdown is the reductive cleavage of the azo bond (-N=N-), which

typically occurs under anaerobic conditions.[5] This process leads to the formation of aromatic

amines, which may be further degraded under aerobic conditions.

For Disperse Orange 62, no specific studies detailing its biodegradation rates or half-life were

identified. However, research on other disperse dyes provides some insights. For instance, a
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study on Disperse Orange 3 demonstrated its complete mineralization within 24 hours by an

alkaliphilic bacterium, Pseudomonas DL17.[6][7] The degradation pathway involved the

formation of metabolites such as p-nitroaniline, p-phenylenediamine, acetanilide, and catechol,

with enzymes like azoreductase and nitroreductase playing a crucial role.[6]

Given the structure of Disperse Orange 62, which contains a d-chloro-nitroaniline moiety, its

biodegradation is expected to involve the reduction of the nitro group and the cleavage of the

azo bond. The resulting aromatic amines would be 2,6-dichloro-4-nitroaniline and a derivative

of 2-((2-cyanoethyl)(phenyl)amino)ethyl benzoate. The further degradation of these amines

would be a key determinant of the overall environmental impact.

Hypothetical Anaerobic Biodegradation Pathway of Disperse Orange 62

Disperse Orange 62 Azo Bond Cleavage

2,6-dichloro-p-phenylenediamine

Amino derivative of
2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate

Further Aerobic Degradation CO2, H2O, etc.

Click to download full resolution via product page

Caption: Hypothetical anaerobic azo bond cleavage of Disperse Orange 62.

Photodegradation: The Influence of Light
The stability of dyes to light is a desirable characteristic for their application but can contribute

to their environmental persistence. Studies on other disperse dyes have shown that

photodegradation can occur, although the rates can be slow. For example, a study on various

commercial dyes indicated that insoluble pigment-type dyes, including disperse dyes, degrade

slower than water-soluble dyes, with a minimum of 80 days in natural sunlight required for

appreciable degradation.[8] The specific quantum yield and half-life for the photodegradation of

Disperse Orange 62 are not documented.

Hydrolysis: Stability in Water
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The ester group in the 2-((2-cyanoethyl)(phenyl)amino)ethyl benzoate portion of the Disperse
Orange 62 molecule could be susceptible to hydrolysis under certain pH conditions.[9] The rate

of hydrolysis would influence the persistence of the parent dye molecule in aquatic

environments. However, no experimental data on the hydrolysis rate constant for Disperse
Orange 62 or its benzoate ester component were found.

Experimental Protocols: A Blueprint for Future
Research
To address the existing data gaps, standardized experimental protocols are essential. The

following outlines general methodologies for assessing the key environmental fate parameters

of Disperse Orange 62.

Ready Biodegradability Testing (OECD 301)
Due to the expected low water solubility of Disperse Orange 62, a suitable method for poorly

soluble substances, such as the OECD 301F (Manometric Respirometry) or OECD 301B (CO₂

Evolution) test, would be appropriate.[2][10][11]

Workflow for OECD 301F Ready Biodegradability Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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